Cas no 1267193-35-0 (5-(5-bromo-2-methoxyphenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(5-bromo-2-methoxyphenyl)-1,2-oxazol-3-amine
• CAS No: 1267193-35-0
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 6528571
• PubChem ID: 82123520
• Update Time: 2025-07-21

5-(5-bromo-2-methoxyphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-2-methoxyphenyl)-1,2-oxazol-3-amine
• SCHEMBL23292553
• EN300-1894008
• 1267193-35-0

• Inchi： 1S/C10H9BrN2O2/c1-14-8-3-2-6(11)4-7(8)9-5-10(12)13-15-9/h2-5H,1H3,(H2,12,13)
• InChI Key： HKZCLLXBFWBBBT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1=CC(N)=NO1)OC

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-(5-bromo-2-methoxyphenyl)-1,2-oxazol-3-amine

Professional Introduction to Compound with CAS No 1267193-35-0 and Product Name: 5-(5-bromo-2-methoxyphenyl)-1,2-oxazol-3-amine

The compound with the CAS number 1267193-35-0 and the product name 5-(5-bromo-2-methoxyphenyl)-1,2-oxazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of oxazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a 5-bromo-2-methoxyphenyl substituent and an oxazol-3-amine core, contribute to its unique chemical properties and biological relevance.

Recent research in the domain of heterocyclic compounds has highlighted the importance of oxazole scaffolds in drug discovery. Oxazoles are five-membered heterocycles containing one oxygen and two nitrogen atoms, which can exhibit a wide range of pharmacological effects. The 5-(5-bromo-2-methoxyphenyl)-1,2-oxazol-3-amine molecule is particularly intriguing due to its ability to interact with various biological targets. The bromo and methoxy functional groups on the phenyl ring enhance its reactivity and binding affinity, making it a valuable candidate for further investigation.

In the context of modern drug development, the synthesis and characterization of novel heterocyclic compounds are crucial for identifying new therapeutic agents. The 5-(5-bromo-2-methoxyphenyl)-1,2-oxazol-3-amine has been synthesized through multi-step organic reactions that involve careful selection of reagents and conditions to ensure high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure.

The biological activity of this compound has been extensively studied in recent years. Preliminary in vitro assays have demonstrated that 5-(5-bromo-2-methoxyphenyl)-1,2-oxazol-3-amine exhibits promising properties as an inhibitor of certain enzymes and receptors involved in inflammatory pathways. These findings are particularly relevant given the increasing prevalence of inflammatory diseases worldwide. The compound's ability to modulate these pathways suggests its potential as a lead compound for the development of novel therapeutic strategies.

Furthermore, the structural flexibility of the oxazol-3-amine core allows for further derivatization, enabling researchers to fine-tune its pharmacological properties. This adaptability is a key advantage in drug design, as it allows for the optimization of potency, selectivity, and pharmacokinetic profiles. The 5-bromo-2-methoxyphenyl substituent also plays a critical role in determining the compound's interactions with biological targets. Its electronic properties contribute to the molecule's binding affinity and specificity, making it an attractive candidate for further development.

Current research is focused on understanding the mechanisms by which this compound exerts its biological effects. Studies using cellular models have revealed that 5-(5-bromo-2-methoxyphenyl)-1,2-oxazol-3-amine can interfere with signaling pathways associated with inflammation and cell proliferation. These pathways are often dysregulated in various diseases, including cancer and autoimmune disorders. By targeting these pathways, the compound may offer a novel approach to treating these conditions.

The synthesis of analogs based on the 5-(5-bromo-2-methoxyphenyl)-1,2-oxazol-3-amine core is also an active area of research. By modifying specific functional groups or introducing new substituents, scientists aim to enhance its therapeutic potential while minimizing side effects. Computational methods such as molecular docking and virtual screening are being utilized to predict the binding interactions between this compound and its target proteins. These computational approaches complement experimental studies and provide valuable insights into drug design.

The pharmaceutical industry has shown significant interest in oxazole derivatives due to their broad spectrum of biological activities. The 5-(5-bromo-2-methoxyphenyl)-1,2-oxazol-3-am ine molecule is no exception and has been licensed by several biotechnology companies for further development. These companies are conducting preclinical studies to evaluate its safety and efficacy before moving into human clinical trials. The results from these studies are expected to provide critical data on its potential as a therapeutic agent.

In conclusion, the compound with CAS number 1267193-35-0 and product name 5-(5-bromo - 2 - methoxyphenyl) - 1 , 2 - ox az ol - 3 - am ine represents a promising candidate for drug development in the field of pharmaceutical chemistry. Its unique structural features and biological activities make it an attractive target for further research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for various diseases.